Cas no 730996-05-1 (3-Azepan-1-yl-Propionic Acid)

• Product Name: 3-Azepan-1-yl-Propionic Acid
• CAS No: 730996-05-1
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• MDL: MFCD06208888
• CID: 1006791
• PubChem ID: 3163249
• Update Time: 2025-05-21

3-Azepan-1-yl-Propionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Azepan-1-yl-Propionic Acid
• 3-(azepan-1-yl)propanoic acid
• 3-Azepan-1-yl-propionic acid hydrochloride
• 3-azaperhydroepinylpropanoic acid
• 3-azepan-1-ylpropanoic acid
• FT-0677779
• CS-0124948
• D82188
• 3azepan-1-yl-propionic acid
• AO-365/42797786
• BS-17475
• BB 0219160
• 3-(azepan-1-yl)propanoicacid
• 3-azepan-1-ylpropanoic acid hydrochloride
• 3-Azepan-1-yl-propanoic acid
• 730996-05-1
• DTXSID40390331
• 3-(1-azepanyl)propanoic acid
• SCHEMBL5313692
• MFCD06208888
• AKOS000271845
• BBL015187
• STK392513
• ALBB-000113

• MDL： MFCD06208888
• Inchi： 1S/C9H17NO2/c11-9(12)5-8-10-6-3-1-2-4-7-10/h1-8H2,(H,11,12)
• InChI Key： XQLMHRJUEUXBPF-UHFFFAOYSA-N
• SMILES： OC(CCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 171.12600
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 1.27500

3-Azepan-1-yl-Propionic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 3-Azepan-1-yl-Propionic Acid

3-Azepan-1-yl-Propionic Acid: A Comprehensive Overview

3-Azepan-1-yl-Propionic Acid, identified by the CAS number 730996-05-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has been the subject of extensive research, particularly in recent years. The molecule consists of an azepane ring, a seven-membered cyclic amine, substituted with a propionic acid group at the 3-position. This structural arrangement imparts distinctive chemical and biological characteristics, making it a valuable compound for various applications.

The synthesis of 3-Azepan-1-yl-Propionic Acid involves a series of well-defined chemical reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. One common approach involves the alkylation of azepane derivatives followed by acid hydrolysis to introduce the propionic acid group. Recent advancements in catalytic techniques have further enhanced the efficiency of these reactions, aligning with the growing demand for sustainable and eco-friendly synthetic pathways.

In terms of pharmacological properties, 3-Azepan-1-yl-Propionic Acid has demonstrated potential as a bioactive molecule. Studies have shown that it exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug discovery. For instance, recent research has highlighted its ability to modulate specific signaling pathways involved in inflammatory responses, making it a candidate for anti-inflammatory therapies.

The structural versatility of 3-Azepan-1-yl-Propionic Acid also lends itself to applications in material science. Its ability to form stable amide bonds makes it a useful building block in the synthesis of polymers and other advanced materials. Recent breakthroughs in polymer chemistry have leveraged this property to develop novel materials with tailored mechanical and thermal properties.

From an environmental perspective, understanding the degradation pathways of 3-Azepan-1-yl-Propionic Acid is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates identified through metabolomics approaches. These findings are essential for ensuring responsible use and disposal practices.

In conclusion, 3-Azepan-1-yl-Propionic Acid, CAS No 730996-05-1, stands as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset for future innovations. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.